1-Bromo-2-fluoro-4-iodobenzene

• IUPAC Name: 1-bromo-2-fluoro-4-iodobenzene
• InChI: InChI=1S/C6H3BrFI/c7-5-2-1-4(9)3-6(5)8/h1-3H
• InChI Key: OCODJNASCDFXSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)F)Br
• Molecular Formula: C6H3BrFI
• DSSTOX Substance ID: DTXSID60369327
• Molecular Weight: 300.89 g/mol
• CAS RN: 136434-77-0

Description

1-Bromo-2-fluoro-4-iodobenzene is a chemical compound with the molecular formula C6H3BrFI. It is used in the synthesis of tetrasubstituted alkenes by stereo- and regioselective stannyllithiation of diarylacetylenes.

Synthesis Analysis

The synthesis of 1-Bromo-2-fluoro-4-iodobenzene involves several steps. One method involves the use of aryl iodides, which are more reactive than aryl bromides in the Sonogashira coupling. This allows the iodine end of 1-bromo-4-iodobenzene to be selectively coupled to a terminal acetylene while leaving the bromine end unreacted.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-fluoro-4-iodobenzene consists of a benzene ring with bromine, fluorine, and iodine substituents. The exact mass of the molecule is 299.84469 g/mol.

Chemical Reactions Analysis

1-Bromo-2-fluoro-4-iodobenzene can undergo various chemical reactions. For instance, it can be used in the synthesis of tetrasubstituted alkenes by stereo- and regioselective stannyllithiation of diarylacetylenes. Additionally, it can be used in various transition metal-mediated C-C and C-N cross-coupling reactions.

Physical And Chemical Properties Analysis

1-Bromo-2-fluoro-4-iodobenzene is a solid at 20 degrees Celsius. It should be stored in a cool, dry, and well-ventilated condition, away from light. Its molecular weight is 300.90 g/mol.

Scientific Research Applications

Organic Synthesis

1-Bromo-2-fluoro-4-iodobenzene: is a versatile halogenated compound used in organic synthesis. . These intermediates are crucial for synthesizing complex molecules used in pharmaceuticals, agrochemicals, and materials science.

Medicinal Chemistry

In medicinal chemistry, 1-Bromo-2-fluoro-4-iodobenzene is employed to synthesize biologically active molecules. .

Material Science

This compound plays a role in the development of new materials. Its ability to undergo various chemical transformations makes it a valuable building block for creating novel polymers and electronic materials. .

Environmental Studies

1-Bromo-2-fluoro-4-iodobenzene: can be used in environmental studies to trace the transformation and degradation of halogenated compounds in the ecosystem. .

Analytical Chemistry

In analytical chemistry, derivatives of 1-Bromo-2-fluoro-4-iodobenzene can be used as standards or reagents in various analytical techniques. .

Industrial Applications

Industrially, 1-Bromo-2-fluoro-4-iodobenzene is involved in the synthesis of chemicals that require the introduction of bromo, fluoro, and iodo groups. .

Mechanism of Action

Target of Action

1-Bromo-2-fluoro-4-iodobenzene is a halogenated aromatic compound. As such, it doesn’t have a specific biological target. Instead, it’s often used as a building block in organic synthesis, particularly in the creation of more complex molecules .

Mode of Action

The compound’s reactivity is primarily due to the presence of the halogen atoms (bromine, fluorine, and iodine). In reactions, aryl iodides are more reactive than aryl bromides, allowing selective coupling reactions to occur . This means that the iodine end of 1-bromo-2-fluoro-4-iodobenzene can be selectively coupled to a terminal acetylene while leaving the bromine end unreacted .

Action Environment

Environmental factors can influence the stability and reactivity of 1-Bromo-2-fluoro-4-iodobenzene. It is sensitive to light, and it should be stored in a dark place . It should also be kept in a dry, cool, and well-ventilated place . These precautions help maintain the compound’s stability and ensure its efficacy in chemical reactions.

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Synthesis routes and methods I

Procedure details

Sodium nitrite (51.2 g) was dissolved in sulfuric acid (390 ml), and then acetic acid (454 ml) was added thereto at 10° C. or lower. The mixed solution was kept at 20° to 25° C., and 2-fluoro-4-iodoaniline (124 g) was added for 1 hour, followed by stirring for 2 hours. The reaction solution was added dropwise to a mixed solution of copper bromide (130 g) with 48% hydrobromic acid (390 ml), and stirred overnight. Then, water (1000 ml) was added to the solution, and the resulting solution was extracted with chloroform, followed by washing with water 3 times. After distilling off chloroform, the resultant was distilled under reduced pressure (b.p. 120° to 125° C./13 mmHg), and then recrystallized from methanol to give 1-bromo-2-fluoro-4-iodobenzene (114 g).

Synthesis routes and methods II

Procedure details

51.2 g of sodium nitrite was dissolved in 390 ml of sulfuric acid, and 454 ml of acetic acid was added thereto at 10° C. or lower. The solution was kept at 20° to 25° C., and 124 g of 2-fluoro-4-iodoaniline was added thereto over a period of one hour and stirred for 2 hours. The solution was dropwise added to a solution of 130 g of copper(I) bromide as dissolved in 390 ml of 48% hydrobromic acid and stirred overnight. Next, 1000 ml of water was added to this, which was then extracted with chloroform and washed three times with water. Chloroform was removed by distillation, and the residue was distilled under reduced pressure (b.p. 120° to 125° C./13 mmHg) and recrystallized from methanol to obtain 114 g of 1-bromo-2-fluoro-4-iodobenzene.